Cas no 198141-12-7 (5H,6H,7H,8H,9H-pyrido3,2-bindol-9-one)

• Product Name: 5H,6H,7H,8H,9H-pyrido3,2-bindol-9-one
• CAS No: 198141-12-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD24552966
• CID: 1108567
• PubChem ID: 10773892
• Update Time: 2025-09-28

5H,6H,7H,8H,9H-pyrido3,2-bindol-9-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-9H-pyrido[3,2-b]indol-9-one
• InChI=1/C11H10N2O/c14-9-5-1-3-7-10(9)11-8(13-7)4-2-6-12-11/h2,4,6,13H,1,3,5H2
• 198141-12-7
• 5,6,7,8-tetrahydropyrido[3,2-b]indol-9-one
• EN300-255848
• 7,8-Dihydro-5H-pyrido[3,2-b]indol-9(6H)-one
• 5H,6H,7H,8H-pyrido[3,2-b]indol-9-one
• 5H,6H,7H,8H,9H-Pyrido[3,2-b]indol-9-one
• MFCD24552966
• FATNUJIDKOPJRF-UHFFFAOYSA-
• 5H,6H,7H,8H,9H-pyrido3,2-bindol-9-one

• MDL： MFCD24552966
• Inchi： 1S/C11H10N2O/c14-9-5-1-3-7-10(9)11-8(13-7)4-2-6-12-11/h2,4,6,13H,1,3,5H2
• InChI Key： FATNUJIDKOPJRF-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C1=C(C=CC=N1)N2

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5H,6H,7H,8H,9H-pyrido3,2-bindol-9-one

5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one (CAS No. 198141-12-7): A Comprehensive Overview

5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one (CAS No. 198141-12-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to as a pyridoindole derivative, exhibits unique structural and electronic properties that make it a valuable building block for various applications. Its molecular framework combines the features of both pyridine and indole rings, resulting in a versatile scaffold that can be modified for targeted functionalities.

The chemical structure of 5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one features a fused bicyclic system, which contributes to its stability and reactivity. Researchers have explored its potential as a pharmacophore in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The compound's ability to interact with biological targets, such as receptors and enzymes, has made it a subject of interest in the design of novel neuroactive agents.

In recent years, the demand for 5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one has increased due to its applications in organic electronics and optoelectronic materials. Its conjugated π-system and electron-rich nature make it suitable for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and sensors. These applications align with the growing trend toward sustainable and energy-efficient technologies, which are highly sought after in today's market.

One of the most frequently asked questions about 5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one is its synthesis methods. The compound can be prepared through various routes, including cyclization reactions and catalytic transformations. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for industrial and academic use. Additionally, its physicochemical properties, such as solubility and thermal stability, have been extensively studied to ensure compatibility with different applications.

The safety profile of 5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one is another area of interest. While it is not classified as a hazardous substance, proper handling and storage are recommended to maintain its integrity. The compound's biodegradability and environmental impact are also under investigation, as sustainability becomes a key consideration in chemical research and development.

In the context of drug discovery, 5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one has shown promise as a scaffold for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its structural flexibility allows for the introduction of various substituents, enabling the fine-tuning of biological activity. This adaptability has positioned the compound as a valuable tool in the quest for new therapeutic agents.

From a commercial perspective, the global market for pyridoindole derivatives is expanding, driven by their diverse applications. Suppliers and manufacturers of 5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one are focusing on scaling up production to meet the rising demand. Quality control and regulatory compliance are prioritized to ensure that the compound meets the standards required for research and industrial use.

In summary, 5H,6H,7H,8H,9H-pyrido[3,2-b]indol-9-one (CAS No. 198141-12-7) is a multifaceted compound with significant potential in both pharmaceuticals and advanced materials. Its unique properties and broad applicability make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in addressing contemporary challenges in health and technology.